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Compound of Interest

Compound Name: 5-Hydroxymethyluracil-d3

Cat. No.: B3044159 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 5-Hydroxymethyluracil-d3. Researchers, scientists, and drug development

professionals should adhere to these procedures to ensure laboratory safety and

environmental compliance. This document outlines the necessary personal protective

equipment, handling precautions, and a step-by-step disposal process.

Hazard Identification and Safety Precautions
5-Hydroxymethyluracil-d3 and its non-deuterated form are known to cause skin and serious

eye irritation, and may cause respiratory irritation.[1][2] Adherence to proper safety protocols is

mandatory when handling this compound.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate protective gloves.

Eye/Face Protection: Use chemical safety goggles or a face shield.[1][3]

Clothing: Wear protective clothing to prevent skin exposure.[1][3]

Respiratory Protection: If dust is generated, use a particle filter respirator.[3]

Handling:

Use only in a well-ventilated area or outdoors.[1]
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Avoid breathing dust, fumes, or vapors.[1]

Wash hands and skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke in the handling area.[1]

Physical and Chemical Properties
The following table summarizes key quantitative data for 5-Hydroxymethyluracil. While the "-

d3" designation indicates deuteration, the fundamental physical and chemical properties are

comparable to the parent compound for disposal purposes.

Property Value

Physical State Solid, Powder[3]

Appearance White[3]

Melting Point > 300 °C / > 572 °F[3]

Molecular Formula C5H3D3N2O3 (for d3 variant)

Purity Typically ≥98%

Solubility No specific data available

Step-by-Step Disposal Procedure
The proper disposal of 5-Hydroxymethyluracil-d3 is critical to prevent environmental

contamination and ensure regulatory compliance. The following workflow outlines the required

steps from initial waste collection to final disposal.
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Step 1: Preparation & Collection

Step 2: Containment

Step 3: Storage & Disposal

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Collect Waste Material
(Solid or Contaminated Items)

Place waste in a designated,
properly sealed container.

Label container clearly:
'Hazardous Waste'

'5-Hydroxymethyluracil-d3'

Store container in a designated,
secure area.

Arrange for disposal via an
approved waste disposal plant.

Consult Local, State, and
Federal Regulations

Ensure Compliance

Click to download full resolution via product page

Caption: Disposal workflow for 5-Hydroxymethyluracil-d3.
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Emergency Procedures
In case of accidental exposure or spillage, follow these first-aid and cleanup measures

immediately.

First-Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek medical

attention.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] Call a

poison center or doctor if you feel unwell.[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1] Seek immediate medical

attention.[1]

Spill Cleanup:

Ensure adequate ventilation and wear appropriate PPE.

Avoid generating dust.

Carefully vacuum, sweep up, or absorb the spilled material with an inert substance.[1]

Place the collected material into a suitable, labeled container for disposal.[1]

Consult local regulations for final disposal procedures.[1]

Disposal of chemical waste is strictly regulated. Always consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines and to ensure full compliance with

all applicable regulations.[5] The final disposal of contents and containers must be conducted

through an approved waste disposal plant.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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